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Compound of Interest

Compound Name: 2-Ethylhex-5-en-1-ol

Cat. No.: B041564

## An In-depth Technical Guide on the Thermochemical Properties of 2-Ethylhex-5-en-1-ol

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

This technical guide provides a comprehensive overview of the thermochemical properties of 2-
Ethylhex-5-en-1-ol. Due to the limited availability of experimental data for this specific
unsaturated alcohol, this paper also presents data for its saturated analogue, 2-Ethylhexan-1-
ol, as a point of comparison. Detailed experimental protocols for determining key
thermochemical parameters are provided to facilitate further research and application in fields
such as drug development and material science.

Introduction

2-Ethylhex-5-en-1-ol is an eight-carbon unsaturated alcohol with potential applications in
various chemical syntheses. A thorough understanding of its thermochemical properties, such
as enthalpy of formation, entropy, and heat capacity, is crucial for process design, safety
analysis, and predicting reaction outcomes. This guide aims to consolidate available
information and provide detailed methodologies for the experimental determination of these
properties.

Thermochemical Data
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Direct experimental thermochemical data for 2-Ethylhex-5-en-1-ol is not readily available in
the current literature. Therefore, we present the available data for its saturated counterpart, 2-
Ethylhexan-1-ol, to serve as an approximation and guide for future studies. It is important to
note that the presence of a double bond in 2-Ethylhex-5-en-1-ol will influence its
thermochemical properties, generally leading to a less negative enthalpy of formation
compared to the corresponding saturated compound.

Table 1: Thermochemical Properties of 2-Ethylhexan-1-ol

Property Value Units
Standard Enthalpy of
) o -103.46[1] kcal/mol
Formation (liquid, 25 °C)
-432.88 kJ/mol
Molar Heat Capacity (liquid, 25
pacity (iq 317.5[2] J/(K-mol)
OC)
Standard Molar Entropy (liquid,
347.0[2] J/(K-mol)

298 K)

Experimental Protocols

Accurate determination of thermochemical properties requires precise experimental
techniques. The following sections detail the methodologies for measuring the enthalpy of
combustion (from which the enthalpy of formation is derived), heat capacity, and entropy.

Determination of Enthalpy of Combustion via Bomb
Calorimetry

The standard enthalpy of formation of an organic compound is often determined indirectly from
its enthalpy of combustion. Bomb calorimetry is the standard method for this measurement.

Methodology:

o Sample Preparation: A precisely weighed sample (typically 0.5 - 1.5 g) of the liquid alcohol is
placed in a crucible within a high-pressure stainless steel vessel known as a "bomb." A
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known volume of water is added to the bomb to saturate the internal atmosphere, ensuring
that any water formed during combustion is in the liquid state.

o Assembly and Pressurization: The crucible is positioned in the bomb, and a fine ignition wire
is placed in contact with the sample. The bomb is then sealed and pressurized with pure
oxygen to approximately 30 atm.

o Calorimeter Setup: The sealed bomb is submerged in a known mass of water in an insulated
container called a calorimeter. The entire assembly is allowed to reach thermal equilibrium,
and the initial temperature is recorded with high precision.

« Ignition and Data Acquisition: The sample is ignited by passing an electric current through
the ignition wire. The temperature of the water in the calorimeter is recorded at regular
intervals until it reaches a maximum and then begins to cool.

o Calculation: The heat released by the combustion of the sample is calculated from the
temperature rise of the calorimeter and its heat capacity (which is determined separately by
combusting a standard substance with a known heat of combustion, such as benzoic acid).
The enthalpy of combustion is then calculated on a molar basis. The standard enthalpy of
formation can then be derived using Hess's Law.

Determination of Heat Capacity and Entropy via
Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a powerful technique for measuring the heat
capacity of a substance as a function of temperature. The standard entropy can then be
calculated from the heat capacity data.

Methodology:

o Sample Preparation: A small, accurately weighed sample of the liquid (typically 5-15 mg) is
hermetically sealed in an aluminum pan.[3] An empty, sealed pan is used as a reference.

¢ Instrument Setup: The sample and reference pans are placed in the DSC cell. The
instrument is programmed with a specific temperature profile, which typically involves a
controlled heating rate (e.g., 10-20 °C/min) over the desired temperature range under an
inert atmosphere (e.g., nitrogen).[3]
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o Data Collection: The DSC measures the difference in heat flow required to raise the
temperature of the sample and the reference at the same rate. This differential heat flow is
recorded as a function of temperature.

o Heat Capacity Calculation: The heat capacity of the sample is determined by comparing its
heat flow curve to that of a standard material with a known heat capacity (e.g., sapphire)
under the same experimental conditions.

o Entropy Calculation: The standard molar entropy at a given temperature (e.g., 298.15 K) is
determined by integrating the heat capacity divided by the temperature (Cp/T) from absolute
zero (0 K) to the desired temperature. This requires measuring the heat capacity at very low
temperatures and accounting for the entropies of any phase transitions.

Visualizations
Experimental Workflow for Bomb Calorimetry

Caption: Workflow for determining the enthalpy of combustion using bomb calorimetry.

Experimental Workflow for Differential Scanning
Calorimetry (DSC)

Caption: Workflow for determining heat capacity and entropy using DSC.

Conclusion

While direct experimental thermochemical data for 2-Ethylhex-5-en-1-ol remains to be
determined, this guide provides a framework for its investigation. The data for the saturated
analogue, 2-Ethylhexan-1-ol, offers a valuable reference point. The detailed experimental
protocols for bomb calorimetry and DSC will enable researchers to accurately measure the
thermochemical properties of this and other novel compounds, thereby supporting
advancements in chemistry, materials science, and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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